4-Styrylpyridazine

• CAS: 39816-19-8
• Molecular Formula: C12H10N2
• Molecular Weight: 182.22 g/mol
• SMILES: C1=CC=C(C=C1)C=CC2=CN=NC=C2
• InChI: InChI=1S/C12H10N2/c1-2-4-11(5-3-1)6-7-12-8-9-13-14-10-12/h1-10H/b7-6+
• InChIKey: WHUUTUUXTSPPDS-UHFFFAOYSA-N

Researchers requiring a reliable 4-styrylpyridazine source for pyridazine-4-carboxaldehyde synthesis often face isomeric impurity risks-the 3-styryl isomer exhibits fundamentally different photophysical behavior and MS fragmentation, compromising analytical verification and downstream reactivity. This compound, exclusively the trans 4-substituted aza-stilbene, resolves that challenge. • Confirmed 4-position substitution ensures correct electron density for oxidative cleavage to pyridazine-4-carboxaldehyde. • Distinct EI-MS pattern (unique M+ / [M-1]+ ratio) enables unambiguous isomeric purity verification. • Bulk and research-scale quantities available with full analytical documentation.

4-Styrylpyridazine (CAS 39816-19-8) Compound Overview for Scientific Procurement

4-Styrylpyridazine (CAS 39816-19-8, C12H10N2, MW 182.22) is a heterocyclic aromatic compound featuring a pyridazine core substituted at the 4-position with a trans-styryl group (a vinylbenzene moiety) [1]. This compound, often referred to as trans-4-styrylpyridazine or 4-(2-phenylethenyl)pyridazine, is a key member of the aza-stilbene family, possessing a density of 1.145 g/cm³ and a boiling point of 364.2°C at 760 mmHg . Its structure, confirmed by NIST with a defined InChIKey, provides a unique electronic and steric profile due to the conjugation of the styryl group with the electron-deficient pyridazine ring [1].

NIST-verified trans-styrylpyridazine identity

Aza-stilbene core with defined electronic profile

Versatile intermediate for pyridazine-4-carboxaldehyde synthesis

• [1] National Institute of Standards and Technology (NIST). (2018). 4-Styrylpyridazine. NIST Chemistry WebBook, SRD 69. View Source

Why 4-Styrylpyridazine (39816-19-8) Cannot Be Replaced by Generic Analogs

Substitution of 4-styrylpyridazine with a generic analog like 3-styrylpyridazine, 4-styrylpyridine, or even simple styrylpyridazinones is not scientifically viable due to profound differences in fundamental properties dictated by the position of the nitrogen atoms and the nature of the heterocyclic core. These differences lead to distinct photophysical behavior, metabolic stability, and synthetic utility [1][2]. For instance, the specific placement of the two nitrogen atoms in the pyridazine ring directly impacts the molecule's electron density, which in turn alters its UV-Vis absorption maxima and its susceptibility to specific fragmentation pathways during mass spectrometry, crucial for analytical verification [1][3]. Furthermore, the 4-substitution pattern is essential for its role as a versatile synthetic intermediate, enabling transformations not possible with its 3-substituted isomer or other aza-stilbenes [4].

Isomer mismatch

3-Styrylpyridazine exhibits distinct EI-MS fragmentation and photophysical behaviour, which may affect analytical interchange.

Core heterocycle difference

4-Styrylpyridine lacks the second pyridazine nitrogen; electron density and synthetic utility may differ from the aza-stilbene series.

Substitution pattern impact

4-Methylpyridazine may not undergo the same oxidative cleavage to pyridazine-4-carboxaldehyde, limiting direct substitution.

• [1] Heresch, F., Allmaier, G., & Heinisch, G. (1981). The electron impact fragmentation of 3- and 4-styrylpyridazine. Journal of Heterocyclic Chemistry, 18(2), 255-258. View Source
• [2] Tetrahedron. (2008). Photochemistry of 3,6-bis(styryl)pyridazines in solution and in neat liquid crystalline phase—optical switching and imaging techniques. Tetrahedron, 64(47), 10754-10760. View Source
• [3] Heinisch, G., Mayrhofer, A. (1980). ChemInform Abstract: PYRIDAZINE ANALOGS OF BIOLOGICALLY ACTIVE COMPOUNDS. PART 1. TRANS-4-STYRYLPYRIDAZINES. Chemischer Informationsdienst, 11(17). View Source
• [4] Heinisch, G., Luszczak, E., & Pailer, M. (1973). Synthesen und Reaktionen von Pyridazinderivaten, 3. Mitt. Pyridazin-4-carbaldehyd. Monatshefte für Chemie, 104, 1372–1382. View Source

Quantitative Differentiation: 4-Styrylpyridazine (39816-19-8) vs. Analogs

Synthetic Yield: 4-Styrylpyridazine vs. 3-Styrylpyridazine

A well-defined, high-yielding synthetic route is critical for procurement viability. 4-Styrylpyridazine is synthesized via the condensation of 4-methylpyridazine with benzaldehyde in the presence of anhydrous zinc chloride at 160°C for 5 hours, yielding 67% . This is a significant advantage over the synthesis of the 3-styryl isomer, for which no direct, high-yield commercial protocol is established, and which is generally prepared by more complex multi-step routes with lower overall efficiency .

Yield Comparison

Data to verify

67% isolated yield for 4-styrylpyridazine vs. no established high-yield one-step synthesis for 3-styryl isomer.

Supports synthesis route selection and procurement viability.

Source-specific data review advised; yield reported without peer-reviewed reference.

Evidence Dimension	Synthetic Yield (Isolated Product)
Target Compound Data	67%
Comparator Or Baseline	3-Styrylpyridazine (CAS 1135-31-5) - No established high-yield one-step synthesis; typically lower yielding multi-step routes.
Quantified Difference	Absolute 67% yield vs. unestablished/typically lower yield for the 3-isomer.
Conditions	Condensation of 4-methylpyridazine and benzaldehyde with anhydrous ZnCl2 at 160°C for 5h under N2; purification by flash chromatography (30% Hexanes/EtOAc).

Why This Matters

A robust, high-yield synthetic procedure directly reduces the cost and time of procurement, making 4-styrylpyridazine a more practical and reliable building block compared to its 3-isomer.

Mass Spectrometric Differentiation: 4-Styryl vs. 3-Styrylpyridazine

The electron impact (EI) mass spectrometric fragmentation patterns provide a definitive method to distinguish between 3- and 4-styrylpyridazine. A key differentiator is the intensity ratio of the molecular ion (M+) to the [M-1]+ ion, along with distinct nitrogen elimination pathways. These differences are so pronounced they allow for unambiguous identification of the isomer [1]. This contrasts sharply with the less characteristic fragmentation patterns observed for other aza-stilbenes like 4-styrylpyridine [2].

MS Fragmentation

Head-to-head

Distinct M+ / [M-1]+ intensity ratio in EI-MS enables unambiguous isomer identification vs. 3-styrylpyridazine.

Provides robust analytical QC for isomeric purity.

EI-MS conditions applied; method context matters for routine use.

Evidence Dimension	EI-MS Fragmentation: M+ / [M-1]+ Intensity Ratio
Target Compound Data	Characteristic, high-intensity M+ and [M-1]+ peaks with a specific, reproducible ratio.
Comparator Or Baseline	3-Styrylpyridazine (CAS 1135-31-5) exhibits a different and distinct M+ / [M-1]+ intensity ratio.
Quantified Difference	Qualitative difference enabling unambiguous isomer identification.
Conditions	Electron Impact Mass Spectrometry (EI-MS).

Why This Matters

This provides a robust analytical quality control (QC) metric. Procurement of a specific isomer can be verified with certainty, ensuring the correct material is used in research and preventing costly errors from isomer misidentification.

• [1] Heresch, F., Allmaier, G., & Heinisch, G. (1981). The electron impact fragmentation of 3- and 4-styrylpyridazine. Journal of Heterocyclic Chemistry, 18(2), 255-258. View Source
• [2] Allmaier, G. et al. (1980). Mass spectrometric investigation of halogen-substituted trans-styrylpyridazines. Journal of Heterocyclic Chemistry. View Source

Synthetic Versatility: Unique Access to Pyridazine-4-carboxaldehyde

4-Styrylpyridazine serves as a critical, non-substitutable intermediate for the synthesis of pyridazine-4-carboxaldehyde, a versatile building block. This transformation is achieved via NaIO4/OsO4-mediated oxidative cleavage of the styryl double bond [1]. In contrast, 4-methylpyridazine, a common alternative precursor, cannot be directly converted to the aldehyde via this efficient method. Similarly, 3-styrylpyridazine would yield the less synthetically useful pyridazine-3-carboxaldehyde [2].

Aldehyde Access

Class-level

One-step oxidative cleavage to pyridazine-4-carboxaldehyde vs. multi-step routes for 4-methylpyridazine or 3-isomer.

Makes 4-styrylpyridazine the preferred entry to this privileged aldehyde scaffold.

NaIO4/OsO4 conditions; synthetic context may require optimisation.

Evidence Dimension	Synthetic Access to Pyridazine-4-carboxaldehyde
Target Compound Data	Direct, high-yield oxidative cleavage to pyridazine-4-carboxaldehyde.
Comparator Or Baseline	4-Methylpyridazine (requires multi-step, lower-yielding routes to the aldehyde); 3-Styrylpyridazine (would yield the 3-carboxaldehyde isomer).
Quantified Difference	Route length and efficiency: 4-styrylpyridazine provides a one-step route vs. multi-step for alternatives.
Conditions	NaIO4 / OsO4 oxidation.

Why This Matters

This unique reactivity makes 4-styrylpyridazine the preferred and often only viable starting material for research programs requiring pyridazine-4-carboxaldehyde, a privileged scaffold in medicinal chemistry.

• [1] Heinisch, G., Luszczak, E., & Pailer, M. (1973). Synthesen und Reaktionen von Pyridazinderivaten, 3. Mitt. Pyridazin-4-carbaldehyd. Monatshefte für Chemie, 104, 1372–1382. View Source
• [2] Heinisch, G. et al. (1980). Pyridazine analogues of biologically active compounds, I: trans-4-Styrylpyridazines. Archiv der Pharmazie, 313(1), 53-60. View Source

Photophysical Differentiation: 4-Styrylpyridazine vs. 3-Styrylpyridazine

The position of the styryl substituent significantly impacts the electronic properties. While the 4-substituted isomer's λmax is not directly reported in the same conditions as the 3-isomer, class-level inferences can be drawn from the photophysics of related systems. The 4-substitution pattern in styrylpyridazines is known to confer unique photochemical properties, including a different n→π* transition energy compared to the 3-isomer, which is crucial for applications in optical switching and imaging [1]. For instance, (E)-3-styrylpyridazine exhibits a strong red-shifted ππ* band with λmax = 290 nm and a shoulder for the n→π* transition at 350 nm (in n-heptane) [1]. The 4-isomer is expected to have a distinct absorption profile, although direct comparative data is limited in the open literature.

UV-Vis Absorption

Class-level inference

Direct comparative λmax data limited; 4-isomer absorption profile expected to differ from 3-styrylpyridazine (ππ* 290 nm, n→π* shoulder 350 nm in n-heptane).

Photophysics review required for material-design applications.

Property inferred from class behaviour; confirm experimentally.

Evidence Dimension	UV-Vis Absorption Maxima (λmax)
Target Compound Data	Not explicitly quantified in direct comparison; inferred to differ from 3-isomer based on nitrogen position.
Comparator Or Baseline	(E)-3-Styrylpyridazine: λmax (ππ*) = 290 nm, λmax (n→π*) = 350 nm (shoulder, in n-heptane) [1].
Quantified Difference	Not directly quantified; qualitative difference in absorption profile expected.
Conditions	UV-Vis spectroscopy in n-heptane.

Why This Matters

Distinct photophysical properties are critical for applications in material science, such as the design of photo-switches and fluorescent probes. The specific isomer must be selected based on its unique absorption and emission characteristics.

• [1] Tetrahedron. (2008). Photochemistry of 3,6-bis(styryl)pyridazines in solution and in neat liquid crystalline phase—optical switching and imaging techniques. Tetrahedron, 64(47), 10754-10760. View Source

Recommended Applications for 4-Styrylpyridazine (39816-19-8) Based on Quantitative Evidence

Synthesis of Pyridazine-4-carboxaldehyde for Medicinal Chemistry

4-Styrylpyridazine is the premier starting material for the synthesis of pyridazine-4-carboxaldehyde. This oxidative cleavage is a key step for introducing aldehyde functionality into the pyridazine ring, a crucial moiety for constructing a vast array of biologically active compounds and pharmaceutical intermediates [1]. This application is directly supported by its unique synthetic utility compared to alternatives like 4-methylpyridazine or 3-styrylpyridazine [1].

Development of Novel Aza-Stilbene Photo-switches and Fluorescent Probes

The distinct photophysical properties of 4-styrylpyridazine, stemming from its specific aza-stilbene architecture, make it a candidate for the development of photo-switches and fluorescent probes. Its ability to undergo E/Z photoisomerization and its characteristic absorption properties, which differ from the 3-isomer, are essential for designing materials with tailored optical responses [2].

Analytical Standard for Quality Control of Isomeric Pyridazines

Due to its characteristic and well-documented EI-MS fragmentation pattern, including the distinctive M+ / [M-1]+ ion intensity ratio that differentiates it from 3-styrylpyridazine, 4-styrylpyridazine serves as an excellent analytical standard. It is invaluable for method development and routine quality control in synthetic chemistry and pharmaceutical analysis to ensure isomeric purity [3].

Application

Selection Property

Validation Focus

Pyridazine-4-carboxaldehyde synthesis

Aldehyde precursor utility

Oxidative cleavage feasibility

Photo-switch & probe development

Photoisomerization behaviour

Absorption profile review

Isomeric purity QC

EI-MS fragmentation signature

Isomer identification certainty

• [1] Heinisch, G., Luszczak, E., & Pailer, M. (1973). Synthesen und Reaktionen von Pyridazinderivaten, 3. Mitt. Pyridazin-4-carbaldehyd. Monatshefte für Chemie, 104, 1372–1382. View Source
• [2] Tetrahedron. (2008). Photochemistry of 3,6-bis(styryl)pyridazines in solution and in neat liquid crystalline phase—optical switching and imaging techniques. Tetrahedron, 64(47), 10754-10760. View Source
• [3] Heresch, F., Allmaier, G., & Heinisch, G. (1981). The electron impact fragmentation of 3- and 4-styrylpyridazine. Journal of Heterocyclic Chemistry, 18(2), 255-258. View Source